4-(Benzothiazol-2-yl)-1-(4-chlorobenzyl)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C19H17ClN2S
• Molecular Weight: 340.9 g/mol
• IUPAC Name: 2-[1-[(4-chlorophenyl)methyl]-3,6-dihydro-2H-pyridin-4-yl]-1,3-benzothiazole
• InChI: InChI=1S/C19H17ClN2S/c20-16-7-5-14(6-8-16)13-22-11-9-15(10-12-22)19-21-17-3-1-2-4-18(17)23-19/h1-9H,10-13H2
• InChI Key: ASYJQHKPLFUJFY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=NC3=CC=CC=C3S2)CC4=CC=C(C=C4)Cl

Description

4-(Benzothiazol-2-yl)-1-(4-chlorobenzyl)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C19H17ClN2S and its molecular weight is 340.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(Benzothiazol-2-yl)-1,2,3,6-tetrahydropyridine hydrochloride (520 mg, 2 mmol) was reacted with 4-chlorobenzyl bromide (507 mg, 2.4 mmol) as exemplified in Example 1. The crude product was recrystallised from dichloromethane and methanol to afford the title compound as a yellow solid (410 mg, 60%); (Found: C, 66.70; H, 4.87; N, 8.16. C19H17ClN2S requires C, 66.95; H, 5.03; N, 8.22%). δH (CDCl3), 2.74 (2H, m, NCH2CH2), 2.83 (2H, m, NCH2 CH2), 3.22 (2H, m, NCH2CH2), 3.63 (2H, s, NCH2Ar), 6.67 (1H, m, NCH2CH), 7.31 (4H, s, ArH), 7.34 (1H, d of t, J 8.1Hz, J 1.2Hz, ArH), 7.44 (1H, d of t, J 7.4Hz, J 1.2Hz, ArH), 7.82 (1H, d, J 7.8Hz, ArH), 7.97 (1H, d, J 8.1Hz, ArH). m/z (ES+) 341 (M+1)+.